Ethyl 6-[2-(dimethylamino)acetamido]pyridine-2-carboxylate

• IUPAC Name: ethyl 6-[[2-(dimethylamino)acetyl]amino]pyridine-2-carboxylate
• InChI: InChI=1S/C12H17N3O3/c1-4-18-12(17)9-6-5-7-10(13-9)14-11(16)8-15(2)3/h5-7H,4,8H2,1-3H3,(H,13,14,16)
• InChI Key: VSZMTQFBBBRUEQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC(=CC=C1)NC(=O)CN(C)C
• Molecular Formula: C12H17N3O3
• Molecular Weight: 251.28 g/mol

Description

Ethyl 6-[2-(dimethylamino)acetamido]pyridine-2-carboxylate is a chemical compound with the CAS Number: 1803586-21-1. It is a versatile compound used in diverse scientific research.

Molecular Structure Analysis

The molecular formula of this compound is C12H17N3O3. The InChI Code is 1S/C12H17N3O3/c1-4-18-12(17)9-6-5-7-10(13-9)14-11(16)8-15(2)3/h5-7H,4,8H2,1-3H3,(H,13,14,16). The molecular weight is 251.29.

Physical And Chemical Properties Analysis

The compound is a powder with a molecular weight of 251.29. The storage temperature is 4 degrees Celsius.

Scientific Research Applications

Chemical Synthesis and Reactivity

• Compounds related to Ethyl 6-[2-(dimethylamino)acetamido]pyridine-2-carboxylate have been synthesized through various chemical reactions, demonstrating the versatility and reactivity of such structures. For instance, 2-acetamido-3-thiophenecarboxylic acid ethyl esters have been synthesized through HMPT-induced ring closure reactions, highlighting the potential for creating complex heterocyclic compounds from simpler precursors (Pedersen & Carlsen, 1977).

Heterocyclic Compound Synthesis

• The synthesis of heterocyclic compounds is a significant area of interest in chemical research, with applications ranging from pharmaceuticals to materials science. Ethyl 6-amino-5-cyano-4-aryl-2-methyl-4H-pyran-3-carboxylates, for example, have been converted into various heterocyclic derivatives, showcasing the potential of such compounds to serve as intermediates in the synthesis of complex molecules (Harb et al., 1989).

Potential Biological Applications

• While the focus here is on the chemical and synthetic aspects of related compounds, it's important to note that such chemical structures often have biological relevance. For example, compounds with similar structures have been explored for their potential antihypertensive activity, suggesting that Ethyl 6-[2-(dimethylamino)acetamido]pyridine-2-carboxylate might also have interesting biological properties worth investigating (Kumar & Mashelker, 2006).

Catalysis and Organic Reactions

• The role of similar compounds in catalysis and organic synthesis has been documented, with certain derivatives acting as catalysts or intermediates in various organic reactions. This highlights the potential utility of Ethyl 6-[2-(dimethylamino)acetamido]pyridine-2-carboxylate in facilitating chemical transformations, which is a critical aspect of synthetic chemistry (Zhu et al., 2003).

Safety and Hazards

The safety information and Material Safety Data Sheet (MSDS) for this compound can be found online. It’s important to handle this compound with care, using appropriate personal protective equipment, and to store it properly to ensure safety.